Cas no 178322-42-4 (7-tert-Butyl-2,3-dihydro-3,3-dimethyl-5-nitro-benzofuran)

• Product Name: 7-tert-Butyl-2,3-dihydro-3,3-dimethyl-5-nitro-benzofuran
• CAS No: 178322-42-4
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 2782924
• Update Time: 2023-08-07

7-tert-Butyl-2,3-dihydro-3,3-dimethyl-5-nitro-benzofuran Chemical and Physical Properties

Names and Identifiers

• 7-tert-Butyl-2,3-dihydro-3,3-dimethyl-5-nitro-benzofuran
• 7-(tert-Butyl)-3,3-dimethyl-5-nitro-2,3-dihydrobenzofuran
• 7-tert-butyl-3,3-dimethyl-5-nitro-2,3-dihydrobenzo[b]furan

• Inchi： 1S/C14H19NO3/c1-13(2,3)10-6-9(15(16)17)7-11-12(10)18-8-14(11,4)5/h6-7H,8H2,1-5H3
• InChI Key： RHCXNHRXYSCHHV-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)C2C=C(C=C(C(C)(C)C)C1=2)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 340
• XLogP3: 4.3
• Topological Polar Surface Area: 55